Cas no 1008463-10-2 (2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide)
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide
- BAS 04357883
- SR-01000908399-1
- AKOS000568888
- Oprea1_763182
- NCGC00099943-01
- AKOS016318648
- 2-(6,7-dimethyl-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide
- HMS1800D08
- CHEMBL1357959
- 1008463-10-2
- SR-01000908399
- Oprea1_130842
- F1199-0065
-
- Inchi: 1S/C20H23N3O2/c1-11-5-6-15(14(4)7-11)22-19(24)10-18-20(25)23-17-9-13(3)12(2)8-16(17)21-18/h5-9,18,21H,10H2,1-4H3,(H,22,24)(H,23,25)
- InChI Key: OFEZCNKEDGHPIN-UHFFFAOYSA-N
- SMILES: O=C1C(CC(NC2C=CC(C)=CC=2C)=O)NC2C=C(C)C(C)=CC=2N1
Computed Properties
- Exact Mass: 337.17902698g/mol
- Monoisotopic Mass: 337.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 70.2Ų
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1199-0065-2μmol |
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide |
1008463-10-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1199-0065-5μmol |
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide |
1008463-10-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1199-0065-10μmol |
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide |
1008463-10-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1199-0065-20μmol |
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide |
1008463-10-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1199-0065-1mg |
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide |
1008463-10-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1199-0065-2mg |
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide |
1008463-10-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1199-0065-3mg |
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide |
1008463-10-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1199-0065-4mg |
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide |
1008463-10-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1199-0065-5mg |
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide |
1008463-10-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1199-0065-10mg |
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide |
1008463-10-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide
Introduction to 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide (CAS No. 1008463-10-2)
2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide, identified by its CAS number 1008463-10-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoxaline class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its quinoxaline core and amide functional group, contribute to its unique chemical properties and biological interactions.
The quinoxaline scaffold in 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide is a key pharmacophore that has been extensively studied for its role in modulating various biological pathways. Quinoxalines are known to exhibit a broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the 6,7-dimethyl substitution pattern enhances the stability and bioavailability of the molecule, making it a promising candidate for further development.
The amide group in the molecule's structure (N-(2,4-dimethylphenyl)acetamide) further contributes to its pharmacological profile by facilitating hydrogen bonding interactions with biological targets. This moiety is commonly found in many bioactive compounds and has been shown to improve solubility and metabolic stability. The combination of these structural elements makes 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide a compound of great interest for drug discovery and development.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have suggested that the quinoxaline core can interact with enzymes and receptors involved in critical cellular processes. For instance, preliminary research indicates that this molecule may inhibit the activity of certain kinases and transcription factors that are implicated in cancer progression. Additionally, the dimethylphenyl substituent may enhance binding affinity by optimizing spatial orientation within the active site of target proteins.
The pharmaceutical industry has been increasingly focused on developing small-molecule inhibitors that can modulate protein-protein interactions (PPIs). Quinoxaline derivatives like 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide have shown promise in this area due to their ability to disrupt aberrant signaling pathways associated with various diseases. The amide group serves as a hinge-binding motif that can interact with hydrophobic pockets or charged residues in protein targets.
In vitro studies have demonstrated that CAS No. 1008463-10-2 exhibits moderate activity against certain cancer cell lines. The 6,7-dimethyl group appears to play a crucial role in stabilizing the binding conformation within the target protein's active site. Furthermore, the presence of the dimethylphenyl moiety may contribute to selective toxicity by differentiating between cancerous and healthy cells based on receptor expression patterns.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the quinoxaline core.
As research progresses,the potential applications of CAS No 1008463 10 2 are being explored across multiple therapeutic areas. Its structural versatility allows for modifications that could enhance its pharmacokinetic properties or broaden its spectrum of activity. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate the discovery pipeline for this class of compounds.
The development of novel drug candidates is often hindered by challenges such as poor solubility or rapid metabolic clearance. However,the design of stronger analogs derived from 6 7 dimethyl 3 oxo 1 234 tetrahydroquinoxalin 22 yl N 24 dimethylphenylacetamide (CAS No 100846310 02) may address these issues through rational drug design principles. By leveraging structure-based drug design strategies,scientists can optimize key pharmacophoric elements while minimizing off-target effects.
The future prospects for this compound are promising,with ongoing research aimed at elucidating its mechanism of action and identifying potential clinical applications。Preclinical studies are essential for validating its therapeutic potential before human trials can be initiated。The integration of high-throughput screening technologies will facilitate rapid identification of promising derivatives for further optimization。
1008463-10-2 (2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-(2,4-dimethylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)